Cas no 120386-06-3 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]-
• CAS No: 120386-06-3
• MF: C₁₀H₁₁N₅O₂
• MW: 233.226640939713
• CID: 153217
• PubChem ID: 452486
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-[(2-hydroxyethoxy)methyl]-
• 4-amino-7-(2-hydroxyethoxymethyl)pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 4-Amino-5-cyano-7-((2-hydroxyethoxy)methyl)pyrrolo(2,3-d)pyrimidine
• 4-Amino-5-cyano-7-[(2-hydroxyethoxy)methyl]pyrrolo[2,3-d]pyrimidine
• 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-((2-hydroxyethoxy)methyl)-
• SCHEMBL8442195
• DTXSID60152832
• 4Amino-5-cyano-7-(2-hydroxyethoxymethyl)pyrrolo[2,3-d]-pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-[(2-hydroxyethoxy)methyl]-
• 120386-06-3
• VBCZUGRDGSUCKV-UHFFFAOYSA-N
• CHEMBL33236
• 7-CN-7-deaza-acyclo-dA

• Inchi： 1S/C10H11N5O2/c11-3-7-4-15(6-17-2-1-16)10-8(7)9(12)13-5-14-10/h4-5,16H,1-2,6H2,(H2,12,13,14)
• InChI Key： VBCZUGRDGSUCKV-UHFFFAOYSA-N
• SMILES： O(CCO)CN1C=C(C#N)C2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 233.09143
• Monoisotopic Mass: 233.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 551.4°Cat760mmHg
• Flash Point: 287.3°C
• Refractive Index: 1.701
• PSA: 109.98